Cas no 54931-62-3 (2-Methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid)
54931-62-3 structure
Product Name:2-Methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid
CAS No:54931-62-3
MF:C11H9NO3
MW:203.194062948227
MDL:MFCD03030456
CID:353271
PubChem ID:12220340
Update Time:2025-04-19
2-Methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid
- 1,2-dihydro-2-methyl-1-oxo-4-Isoquinolinecarboxylic acid
- 2-methyl-1-oxoisoquinoline-4-carboxylic acid
- 4-Isoquinolinecarboxylic acid, 1,2-dihydro-2-methyl-1-oxo-
- 2-Methyl-1-oxo-1,2-dihydro-isochinolin-4-carbonsaeure
- 2-methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid(SALTDATA: FREE)
- BB_NC-2633
- NQDGBUUSUPLGHH-UHFFFAOYSA
- Z1203159496
- SCHEMBL926245
- MFCD03030456
- CS-0051882
- AKOS000505594
- AS-32700
- 54931-62-3
- InChI=1/C11H9NO3/c1-12-6-9(11(14)15)7-4-2-3-5-8(7)10(12)13/h2-6H,1H3,(H,14,15)
- 2-Methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylicacid
- DTXSID00481072
- AMY5562
- A870316
- 2-methyl-1-oxo-1,2-dihydro-4-isoquinolinecarboxylic acid
- 2-methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid, AldrichCPR
- NQDGBUUSUPLGHH-UHFFFAOYSA-
- 2-Methyl-1-oxo-isoquinoline-4-carboxylic acid
- EN300-180165
- 4,4-dimethyl-2,5-dioxoimidazolidine-1,3-dipropionicacid
- BB 0253686
- FT-0731114
- SB11947
- STL374032
- ALBB-030904
- DA-30326
- BBL029851
-
- MDL: MFCD03030456
- Inchi: 1S/C11H9NO3/c1-12-6-9(11(14)15)7-4-2-3-5-8(7)10(12)13/h2-6H,1H3,(H,14,15)
- InChI Key: NQDGBUUSUPLGHH-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C(=O)O)=CN1C
Computed Properties
- Exact Mass: 203.05800
- Monoisotopic Mass: 203.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- Density: 1.379
- Boiling Point: 366.45°C at 760 mmHg
- Flash Point: 175.423°C
- Refractive Index: 1.632
- PSA: 59.30000
- LogP: 1.23670
2-Methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid Customs Data
- HS CODE:2933790090
- Customs Data:
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
2-Methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM108189-1g |
2-methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid |
54931-62-3 | 97% | 1g |
$385 | 2021-08-06 | |
| Chemenu | CM108189-5g |
2-methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid |
54931-62-3 | 97% | 5g |
$1155 | 2021-08-06 | |
| Alichem | A189001230-1g |
2-Methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid |
54931-62-3 | 95% | 1g |
$356.41 | 2023-09-01 | |
| TRC | M401955-25mg |
2-Methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic Acid |
54931-62-3 | 25mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M401955-50mg |
2-Methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic Acid |
54931-62-3 | 50mg |
$ 70.00 | 2022-06-02 | ||
| TRC | M401955-250mg |
2-Methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic Acid |
54931-62-3 | 250mg |
$ 250.00 | 2022-06-02 | ||
| Apollo Scientific | OR302382-1g |
2-Methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid |
54931-62-3 | 1g |
£390.00 | 2023-09-02 | ||
| Chemenu | CM108189-250mg |
2-methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid |
54931-62-3 | 97% | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM108189-1g |
2-methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid |
54931-62-3 | 97% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM108189-5g |
2-methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid |
54931-62-3 | 97% | 5g |
$*** | 2023-05-30 |
2-Methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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